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Compound of Interest

Methyl 2,3-dibromo-3-
Compound Name:

phenylpropanoate

cat. No.: B1616780

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
methyl 2,3-dibromo-3-phenylpropanoate, a halogenated ester with applications in organic
synthesis. Due to the limited availability of data for this specific compound, information from
structurally similar molecules, such as ethyl 2,3-dibromo-3-phenylpropanoate and 2,3-dibromo-
3-phenylpropionic acid, has been included to provide a more complete safety profile.
Researchers should handle this compound with care, assuming it may share the hazardous
properties of its analogs.

Chemical and Physical Properties

A summary of the known physical and chemical properties of methyl 2,3-dibromo-3-

phenylpropanoate is presented below. Data for closely related compounds are also provided
for comparison.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1616780?utm_src=pdf-interest
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Methyl 2,3-
dibromo-3-

2,3-Dibromo-3-
phenylpropionic

Ethyl 2,3-dibromo-
3-

phenylpropanoate acid phenylpropanoate
Molecular Formula C10H10Br202[1][2] CoHsBr20:2 C11H12Br202
Molecular Weight 321.99 g/mol [1][2] 307.97 g/mol 336.02 g/mol
CAS Number 21770-48-9[2][3] 6286-30-2 5464-70-0
Off-white powder ) ]
Appearance ) Off-white powder[4] No data available
(Predicted)[4]
] ] ) 200 °C (decomposes) ]
Melting Point 117 °C (Predicted)[3] 4] No data available
- _ 301.2+37.0°C 321.5+42.0°C _
Boiling Point ) ) No data available
(Predicted)[3] (Predicted)[4]
_ 1.728 + 0.06 g/cm? . .
Density No data available No data available

(Predicted)[3]

Hazard Identification and GHS Classification

While a specific GHS classification for methyl 2,3-dibromo-3-phenylpropanoate is not

consistently available, the classifications for its close analogs, 2,3-dibromo-3-phenylpropionic

acid and ethyl 2,3-dibromo-3-phenylpropanoate, indicate that it should be treated as a

hazardous substance.

Signal Word:Warning[5][6]

Pictograms:
Pictogram Hazard Class
Skin Irritation, Eye Irritation, Respiratory Tract
GHSO07

Irritation[5][6]

Hazard Statements:
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e H315: Causes skin irritation.[5][6]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5][6]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.[4][5][6]
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Precautionary Statement

Category Precautionary Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/ eye
P280 p 9 ) Y
protection/ face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364

and wash it before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Experimental Protocols
Synthesis of 2,3-Dibromo-2-Methylpropanoic Acid
(Analog)

A detailed protocol for the synthesis of the target compound is not readily available in the
searched literature. However, a method for a structurally similar compound, 2,3-dibromo-2-
methylpropanoic acid, has been reported and may serve as a starting point for developing a
synthesis for the methyl ester.

Reaction: Bromination of methacrylic acid.[7]
Materials:

e Methacrylic acid

e Bromine

o Water

Procedure:[7]

 In a three-necked flask, dissolve methacrylic acid (e.g., 40g, 0.4646 mol) in water (e.g.,
160ml).

o Heat the solution to 75 °C with stirring.

e Slowly add bromine (e.g., 74.4g, 0.4646 mol) dropwise over approximately 30 minutes.
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Continue the reaction at 75 °C for 3 hours to obtain the crude product solution.

Cool the reaction mixture to below 5 °C to induce crystallization.

Filter the solid product and wash it with cold water 2-3 times.

Dry the solid to obtain 2,3-dibromo-2-methylpropanoic acid.

Purification by Recrystallization

A general protocol for the purification of solid organic compounds by recrystallization is
provided below. The choice of solvent is critical and must be determined experimentally.

Procedure:

e Solvent Selection: Test the solubility of the crude methyl 2,3-dibromo-3-phenylpropanoate
in various solvents at room temperature and at their boiling points. An ideal solvent will
dissolve the compound when hot but not when cold.

» Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the
chosen hot solvent until the solid just dissolves.

o Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution
through a pre-heated funnel.

o Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further
cooling in an ice bath can maximize crystal formation.

« |solation: Collect the crystals by vacuum filtration using a Buchner funnel.

» Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
impurities.

» Drying: Dry the purified crystals in a desiccator or a vacuum oven.

Safety and Handling
Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[6]

» Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile rubber).

[6]

o Respiratory Protection: If dusts or aerosols are generated, use a NIOSH-approved respirator
with an appropriate particulate filter.[4]

Handling and Storage

» Handling: Handle in a well-ventilated area, preferably in a fume hood.[6] Avoid contact with
skin and eyes.[6] Avoid formation of dust and aerosols.[6]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[6]

» Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[6]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]

e Specific Hazards: Hazardous decomposition products include carbon oxides and hydrogen
bromide gas.[4]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment. Ensure adequate ventilation.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

» Methods for Cleaning Up: Sweep up the material and place it in a suitable container for
disposal. Avoid generating dust.[8]

Toxicology and Metabolism

Quantitative toxicity data, such as LD50 values, for methyl 2,3-dibromo-3-phenylpropanoate
are not available in the searched literature. However, the GHS hazard statements for similar
compounds indicate potential for skin, eye, and respiratory irritation.

The metabolism of halogenated alkanes can proceed through several pathways, often involving
cytochrome P450 enzymes and glutathione S-transferases.[5] A potential metabolic pathway
for haloalkanes involves bioactivation, which can lead to the formation of reactive
intermediates.[5] This process can include the formation of S-(halomethyl)glutathione or
glutathione episulfonium ions.[5] It is important to note that this is a generalized pathway and
has not been specifically verified for methyl 2,3-dibromo-3-phenylpropanoate.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://en.wikipedia.org/wiki/Organobromine_chemistry
https://en.wikipedia.org/wiki/Organobromine_chemistry
https://pubmed.ncbi.nlm.nih.gov/19153837/
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://pubmed.ncbi.nlm.nih.gov/15554237/
https://www.benchchem.com/product/b1616780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Review Safety Data Sheet

'

Assess Risks for Experiment

Select Appropriate PPE

Prepare Ventilated Work Area
(e.g., Fume Hood)

Weigh and Handle Compound

Perform Experiment

Decontaminate Work Area and Glassware

Dispose of Waste Properly

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1616780?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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